Cas no 622803-47-8 ((2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate)

• Product Name: (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate
• CAS No: 622803-47-8
• MF: C₂₁H₁₃FO₅
• MW: 364.323329687119
• CID: 5418284
• Update Time: 2025-06-13

(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate
• Benzoic acid, 4-fluoro-, 2,3-dihydro-2-[(5-methyl-2-furanyl)methylene]-3-oxo-6-benzofuranyl ester
• (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate

• Inchi： 1S/C21H13FO5/c1-12-2-7-15(25-12)11-19-20(23)17-9-8-16(10-18(17)27-19)26-21(24)13-3-5-14(22)6-4-13/h2-11H,1H3
• InChI Key： CUOLDYHQDLEEOH-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(C)O3)C(=O)C2=CC=1)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate

Research Update on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate (CAS: 622803-47-8)

Recent studies on the compound (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate (CAS: 622803-47-8) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzofuran and furan moieties, has garnered attention due to its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The following sections provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction. The compound's structural elucidation has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its chemical integrity and reproducibility for further studies.

In vitro and in vivo studies have demonstrated the compound's potent anti-inflammatory effects, primarily through the inhibition of key pro-inflammatory cytokines such as TNF-α and IL-6. Molecular docking simulations suggest that the compound interacts with the active sites of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), thereby modulating inflammatory pathways. These findings position the compound as a potential lead for developing novel anti-inflammatory agents with reduced side effects compared to existing therapeutics.

Additionally, the anticancer potential of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate has been explored in various cancer cell lines. The compound exhibits selective cytotoxicity against breast and lung cancer cells, with minimal effects on normal cells. Mechanistic studies reveal that it induces apoptosis via the intrinsic mitochondrial pathway, involving the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These results underscore its potential as a targeted therapy for specific cancer types.

Recent investigations have also highlighted the compound's antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Its mode of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymes, making it a promising candidate for combating antibiotic-resistant strains. Further studies are underway to evaluate its pharmacokinetic properties and toxicity profiles to assess its suitability for clinical development.

In conclusion, (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate (CAS: 622803-47-8) represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to optimize its pharmacological properties and explore its applications in treating inflammatory diseases, cancer, and infections. The compound's unique structural features and broad biological activities make it a valuable subject for future drug discovery efforts.